Cas no 615534-96-8 (SULFAMIC ACID, 2-(3-BROMOPHENYL)ETHYL ESTER)

• Product Name: SULFAMIC ACID, 2-(3-BROMOPHENYL)ETHYL ESTER
• CAS No: 615534-96-8
• MF: C₈H₁₀BrNO₃S
• MW: 280.138900279999
• CID: 3535654
• PubChem ID: 20823759
• Update Time: 2025-07-20

SULFAMIC ACID, 2-(3-BROMOPHENYL)ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• SULFAMIC ACID, 2-(3-BROMOPHENYL)ETHYL ESTER
• EN300-1987062
• 615534-96-8
• 2-(3-bromophenyl)ethyl sulfamate

• Inchi： 1S/C8H10BrNO3S/c9-8-3-1-2-7(6-8)4-5-13-14(10,11)12/h1-3,6H,4-5H2,(H2,10,11,12)
• InChI Key： AOMMTFBZJKFHEP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCOS(N)(=O)=O

Computed Properties

• Exact Mass: 278.95648Da
• Monoisotopic Mass: 278.95648Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on SULFAMIC ACID, 2-(3-BROMOPHENYL)ETHYL ESTER

Research Brief on SULFAMIC ACID, 2-(3-BROMOPHENYL)ETHYL ESTER (CAS: 615534-96-8): Recent Advances and Applications

SULFAMIC ACID, 2-(3-BROMOPHENYL)ETHYL ESTER (CAS: 615534-96-8) is a sulfamate ester derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by the presence of a 3-bromophenyl group and a sulfamate ester moiety, has been explored for its biological activities, including enzyme inhibition and antimicrobial properties. Recent studies have focused on its synthesis, structural optimization, and mechanistic investigations to elucidate its therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of SULFAMIC ACID, 2-(3-BROMOPHENYL)ETHYL ESTER as a potent inhibitor of carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in hypoxic tumor environments. The study demonstrated that the bromophenyl group enhances binding affinity to the enzyme's active site, while the sulfamate ester moiety contributes to selective inhibition. These findings suggest its potential as a targeted therapy for cancer, particularly in combination with existing chemotherapeutic agents.

In addition to its anticancer properties, recent research has explored the antimicrobial efficacy of this compound. A 2024 preprint article on BioRxiv reported that SULFAMIC ACID, 2-(3-BROMOPHENYL)ETHYL ESTER exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the disruption of bacterial cell wall synthesis, mediated by the sulfamate group's interaction with key enzymes involved in peptidoglycan assembly.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of SULFAMIC ACID, 2-(3-BROMOPHENYL)ETHYL ESTER. A 2023 Organic Process Research & Development paper detailed a scalable, one-pot synthesis route using 3-bromophenethyl alcohol and sulfamoyl chloride under mild conditions, achieving >90% yield. This methodological improvement is critical for large-scale production, facilitating further preclinical and clinical evaluations.

Despite these promising developments, challenges remain in the compound's pharmacokinetic profile. A 2024 review in Expert Opinion on Drug Metabolism & Toxicology noted that SULFAMIC ACID, 2-(3-BROMOPHENYL)ETHYL ESTER exhibits moderate metabolic stability in hepatic microsomes, with rapid clearance observed in rodent models. Ongoing research is focused on prodrug strategies and formulation enhancements to improve bioavailability and half-life.

In conclusion, SULFAMIC ACID, 2-(3-BROMOPHENYL)ETHYL ESTER represents a versatile scaffold with dual therapeutic potential in oncology and infectious diseases. Future directions include structure-activity relationship (SAR) studies to refine selectivity and mitigate off-target effects, as well as translational research to advance lead candidates into clinical trials. Collaborative efforts between academic and industrial researchers will be pivotal in realizing its full therapeutic promise.